Cas no 1356958-34-3 (1-bromo-4-ethynyl-2-methylbenzene)

1-bromo-4-ethynyl-2-methylbenzene structure

1356958-34-3 structure

Product Name:1-bromo-4-ethynyl-2-methylbenzene

CAS No:1356958-34-3

MF:C₉H₇Br

MW:195.055881738663

MDL:MFCD26853876

CID:2619230

PubChem ID:104277760

Update Time:2023-11-19

1-bromo-4-ethynyl-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

- 1-Bromo-4-ethynyl-2-methylbenzene
- CID 104277760
- Benzene, 1-bromo-4-ethynyl-2-methyl-
- 1-bromo-4-ethynyl-2-methylbenzene
- MDL： MFCD26853876
- Inchi： 1S/C9H7Br/c1-3-8-4-5-9(10)7(2)6-8/h1,4-6H,2H3
- InChI Key： BBTNVYGSRXLQSS-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C#C)C=C1C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 153
Topological Polar Surface Area: 0

Experimental Properties

Density: 1.42±0.1 g/cm3(Predicted)
Boiling Point: 228.3±33.0 °C(Predicted)

1-bromo-4-ethynyl-2-methylbenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	B206455-250mg	1-Bromo-4-ethynyl-2-methylbenzene	1356958-34-3		250mg	$ 615.00	2022-06-07
TRC	B206455-500mg	1-Bromo-4-ethynyl-2-methylbenzene	1356958-34-3		500mg	$ 1020.00	2022-06-07
eNovation Chemicals LLC	D634424-1g	1-Bromo-4-ethynyl-2-methylbenzene	1356958-34-3	95%	1g	$685	2024-08-03
Enamine	EN300-1912066-1g	1-bromo-4-ethynyl-2-methylbenzene	1356958-34-3	95%	1g	$651.0	2023-09-17
Enamine	EN300-1912066-5g	1-bromo-4-ethynyl-2-methylbenzene	1356958-34-3	95%	5g	$2702.0	2023-09-17
Enamine	EN300-1912066-10g	1-bromo-4-ethynyl-2-methylbenzene	1356958-34-3	95%	10g	$5273.0	2023-09-17
Enamine	EN300-1912066-0.05g	1-bromo-4-ethynyl-2-methylbenzene	1356958-34-3	95%	0.05g	$151.0	2023-09-17
Enamine	EN300-1912066-0.1g	1-bromo-4-ethynyl-2-methylbenzene	1356958-34-3	95%	0.1g	$226.0	2023-09-17
Enamine	EN300-1912066-0.25g	1-bromo-4-ethynyl-2-methylbenzene	1356958-34-3	95%	0.25g	$322.0	2023-09-17
Enamine	EN300-1912066-0.5g	1-bromo-4-ethynyl-2-methylbenzene	1356958-34-3	95%	0.5g	$508.0	2023-09-17

1-bromo-4-ethynyl-2-methylbenzene Related Literature

1. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
2. Emerging investigator series: kinetics of diopside reactivity for carbon mineralization in mafic–ultramafic rocks

BrianaAguila,LandonHardee,H.ToddSchaef,SiavashZare,MohammadJavadAbdolhosseiniQomi,JarrodV.Crum,JadeE.HollimanJr.,ElenaTajueloRodriguez,LawrenceM.Anovitz,KevinM.Rosso,QuinR.S.Miller
3. Fast synthesis of copper nanoclusters through the use of hydrogen peroxide additive and their application for the fluorescence detection of Hg2+ in water samples†

Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
4. Fate of nitrogen-15 in the subsequent growing season of greenhouse tomato plants (Lycopersicon esculentum Mill) as influenced by alternate partial root-zone irrigation

Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
5. Excitation dependent recombination studies on SnO2/TiO2 electrospun nanofibers†

Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375

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